Cas no 1211508-32-5 (4-(Piperidin-1-ylmethyl)benzenethiol)

• Product Name: 4-(Piperidin-1-ylmethyl)benzenethiol
• CAS No: 1211508-32-5
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• MDL: MFCD18453498
• CID: 5231152
• Update Time: 2026-03-07

4-(Piperidin-1-ylmethyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-1-ylmethyl)benzenethiol
• 4-[(1-Piperidino)methyl]thiophenol
• 4-(PIPERIDIN-1-YLMETHYL)BENZENE-1-THIOL
• 4-(Piperidin-1-ylmethyl)benzenethiol

• MDL： MFCD18453498
• Inchi： 1S/C12H17NS/c14-12-6-4-11(5-7-12)10-13-8-2-1-3-9-13/h4-7,14H,1-3,8-10H2
• InChI Key： BPJYMXSJERTAMJ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 2.8
• Topological Polar Surface Area: 4.2

Additional information on 4-(Piperidin-1-ylmethyl)benzenethiol

Introduction to 4-(Piperidin-1-ylmethyl)benzenethiol (CAS No. 1211508-32-5)

4-(Piperidin-1-ylmethyl)benzenethiol, with the CAS number 1211508-32-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(piperidin-1-ylmethyl)phenyl mercaptan, is characterized by its unique structure, which combines a piperidine ring and a thiol group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-(Piperidin-1-ylmethyl)benzenethiol consists of a benzene ring substituted with a piperidine-containing methyl group at the para position and a thiol group. The thiol group, in particular, is known for its reactivity and ability to form disulfide bonds, which are crucial in many biological processes. The piperidine ring, on the other hand, contributes to the compound's lipophilicity and can influence its binding affinity to various protein targets.

In recent years, significant advancements have been made in understanding the biological activities of 4-(Piperidin-1-ylmethyl)benzenethiol. Research has shown that this compound exhibits potent antioxidant properties, which are attributed to the presence of the thiol group. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Studies have demonstrated that 4-(Piperidin-1-ylmethyl)benzenethiol can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Beyond its antioxidant properties, 4-(Piperidin-1-ylmethyl)benzenethiol has also been investigated for its potential therapeutic applications. One area of interest is its use as a lead compound in the development of drugs targeting specific protein-protein interactions (PPIs). PPIs are essential for many cellular processes, and their dysregulation is associated with numerous diseases. The unique structure of 4-(Piperidin-1-ylmethyl)benzenethiol, particularly its ability to form disulfide bonds, makes it an attractive scaffold for designing small molecules that can modulate PPIs. Recent studies have shown that derivatives of this compound can effectively disrupt specific PPIs involved in cancer cell proliferation and survival.

In addition to its potential as a therapeutic agent, 4-(Piperidin-1-ylmethyl)benzenethiol has also been explored for its use in chemical biology research. Its reactivity and functional group diversity make it an ideal candidate for bioconjugation reactions, where it can be used to label proteins or other biomolecules with high specificity. This application is particularly useful in studying protein function and localization within cells. Furthermore, the compound's ability to form disulfide bonds can be harnessed to create reversible cross-linking agents, which are valuable tools in structural biology and proteomics.

The synthesis of 4-(Piperidin-1-ylmethyl)benzenethiol has been well-documented in the literature. Common synthetic routes involve the reaction of 4-bromobenzene thiol with 1-methylpiperidine under appropriate conditions. The choice of synthetic method can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce the use of hazardous reagents.

In conclusion, 4-(Piperidin-1-ylmethyl)benzenethiol (CAS No. 1211508-32-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as antioxidant activity and the ability to modulate protein-protein interactions. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.